Cas no 859854-70-9 (4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde)

• Product Name: 4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
• CAS No: 859854-70-9
• MF: C₇H₄ClN₃O
• MW: 181.579159736633
• CID: 1119327
• PubChem ID: 21874225
• Update Time: 2025-09-21

4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-chloro-Pyrrolo[2,1-f][1,2,4]triazine-5-carboxaldehyde
• 4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
• GHDZGRBHYUJZBN-UHFFFAOYSA-N
• 859854-70-9
• 4-chloro-pyrrolo[2,1-f][1,2,4]triazine-5-carbaldehyde
• SCHEMBL1219495

• Inchi： 1S/C7H4ClN3O/c8-7-6-5(3-12)1-2-11(6)10-4-9-7/h1-4H
• InChI Key： GHDZGRBHYUJZBN-UHFFFAOYSA-N
• SMILES： ClC1C2=C(C=O)C=CN2N=CN=1

Computed Properties

• Exact Mass: 181.0042895g/mol
• Monoisotopic Mass: 181.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.3Ų